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Compound of Interest

Compound Name: 4-Nonanone

Cat. No.: B1580890

An In-Depth Technical Guide to the Physical Properties of 4-Nonanone

Introduction

4-Nonanone, also known as pentyl propyl ketone, is an aliphatic ketone with the chemical
formula CeH180.[1][2] It is a colorless to light yellow liquid at room temperature and is
characterized by a distinctive sweet or fruity odor.[3][4][5] This compound finds applications as
a solvent, a flavoring agent in the food industry, and as an intermediate in the synthesis of other
organic compounds.[3][4] Understanding its physical properties is crucial for its application in
research, drug development, and various industrial processes, ensuring safe handling, proper
formulation, and effective use. This guide provides a detailed overview of the core physical
properties of 4-nonanone, methodologies for their experimental determination, and a workflow
for property analysis.

Core Physical Properties of 4-Nonanone

The physical characteristics of 4-nonanone have been determined through various
experimental and computational methods. The following table summarizes the key quantitative
data.
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Property Value Units Notes Citations
Identifiers
IUPAC Name nonan-4-one - [1]
CAS Number 4485-09-0 - [1][2]
Molecular
CoH180 - [11[2][4]
Formula
Molecular Weight  142.24 g/mol [1][5]16]
General
Properties
) o At room
Physical State Liquid - [1][3]
temperature
Colorless to light
Appearance yellow, clear - [31[41[5]
liquid
Thermodynamic
Properties
Boiling Point 187 - 190 °C At 760 mmHg [L][4][7118]
Melting Point ~-18.52 °C Estimated value [41151[8]
Flash Point 61.11-61.4 °C Closed cup [4108119]
Physical
Characteristics
Density 0.819-0.827 g/cm3 At 20-25 °C [517191[1.0]
) At 20 °C, Sodium
Refractive Index 1.416 - 1.422 nD2° , [4117119]
D-line
At 25 °C,
Vapor Pressure ~0.553 mmHg [4109]

Estimated value

Solubility
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- At 25 °C,
Water Solubility ~284.4 mg/L ) [9][11]
Estimated value

N In alcohol and
Solvent Solubility  Soluble - [31[9]
ether

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical characterization. The
following sections detail standard laboratory protocols for measuring the key properties of liquid
compounds like 4-nonanone.

Determination of Density

The density of a liquid can be determined by accurately measuring the mass of a known
volume.

o Apparatus: Analytical balance, pycnometer (density bottle) or a graduated cylinder and
beaker, and a temperature-controlled water bath.[12]

» Methodology (using a pycnometer):

o Cleaning and Drying: The pycnometer is thoroughly cleaned with a suitable solvent, rinsed
with deionized water, and dried completely.

o Mass of Empty Pycnometer: The mass of the clean, dry pycnometer with its stopper is
accurately measured on an analytical balance (ma).

o Mass of Pycnometer with Water: The pycnometer is filled with deionized water of a known
temperature (e.g., 20 °C) and placed in a water bath to reach thermal equilibrium. The
stopper is inserted, allowing excess water to escape through the capillary. The exterior is
dried, and the mass is recorded (m-2).

o Mass of Pycnometer with 4-Nonanone: The pycnometer is emptied, dried, and filled with
4-nonanone. The same procedure for temperature equilibration and weighing is followed
to determine the mass (ms).
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o Calculation: The density (p) of 4-nonanone is calculated using the formula: p_liquid = [(ms
-m1) / (m2 - m1)] * p_water where p_water is the known density of water at the

experimental temperature.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.
o Apparatus: Distillation flask, condenser, thermometer, heating mantle, and boiling chips.

o Methodology (Simple Distillation):

o Setup: A small volume of 4-nonanone is placed in the distillation flask along with a few

boiling chips to ensure smooth boiling.

o Thermometer Placement: The thermometer is positioned so that the top of its bulb is level
with the bottom of the side-arm leading to the condenser.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises, surrounds the
thermometer bulb, and passes into the condenser.

o Temperature Reading: The temperature is recorded when it stabilizes, which occurs when
the vapor and liquid are in equilibrium. This stable temperature is the boiling point. The
atmospheric pressure should also be recorded, as boiling point varies with pressure.

Determination of Refractive Index

The refractive index measures how light propagates through a substance and is a valuable tool

for identifying and assessing the purity of liquids.[13]

o Apparatus: Abbe refractometer, constant temperature water bath, and a sodium D-line light

source.
o Methodology:

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, such as distilled water.
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o Sample Application: A few drops of 4-nonanone are placed on the prism of the
refractometer.

o Temperature Control: The prisms are brought to a constant temperature (typically 20 °C)
by circulating water from the water bath.[13]

o Measurement: The light source is switched on, and the eyepiece is adjusted until the
boundary line between the light and dark fields is sharp and centered on the crosshairs.

o Reading: The refractive index (nD2°) is read directly from the instrument's scale. The
reading is corrected for temperature if the measurement is not performed at 20 °C.[13]

Workflow Visualization

The logical sequence for characterizing the physical properties of a liquid sample like 4-
nonanone can be visualized. The following diagram illustrates a standard experimental
workflow.
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Caption: Experimental workflow for determining the physical properties of 4-Nonanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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